1-[(4-Ethenylphenyl)methyl]-4-(2-ethoxyphenyl)pyrazine-2,3-dione

• IUPAC Name: 1-[(4-ethenylphenyl)methyl]-4-(2-ethoxyphenyl)pyrazine-2,3-dione
• InChI: InChI=1S/C21H20N2O3/c1-3-16-9-11-17(12-10-16)15-22-13-14-23(21(25)20(22)24)18-7-5-6-8-19(18)26-4-2/h3,5-14H,1,4,15H2,2H3
• InChI Key: QJMLJBVWGMDJFN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C=CN(C(=O)C2=O)CC3=CC=C(C=C3)C=C
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

1-[(4-Ethenylphenyl)methyl]-4-(2-ethoxyphenyl)pyrazine-2,3-dione, also known as EPMP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. EPMP is a pyrazine-2,3-dione derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Pharmacokinetics and Drug Development

• Pharmacokinetics in Rat Blood Plasma: A study developed a technique for the quantitative determination of a new compound, PPI, which includes 1-[(4-Ethenylphenyl)methyl]-4-(2-ethoxyphenyl)pyrazine-2,3-dione in rat blood plasma. This research is crucial for understanding the pharmacokinetics of this substance, particularly its absorption and elimination processes in the treatment of peptic ulcer (Leonov et al., 2019).

Chemical Synthesis and Reactions

• Synthesis of Related Compounds: A variety of related compounds have been synthesized, demonstrating the chemical versatility of structures similar to this compound. These compounds have been explored for their potential in various applications, including as electron-transport materials, and in reactions for the synthesis of pyrazines and triazines (Kenning et al., 2002), (Huang et al., 2006).

Biomedical Research

• Antioxidant and Anti-inflammatory Properties: Compounds structurally related to this compound have been evaluated for their antioxidant and anti-inflammatory activities. This indicates a potential area of application in biomedical research and therapeutics (Kumar et al., 2017).

Material Science

• Electrochromic Materials: Derivatives of pyrazine structures have been used in the development of electrochromic materials. These materials find applications in NIR electrochromic devices, indicating the potential use of this compound in advanced material science applications (Zhao et al., 2014).